(4-Chlorophenyl)-(2-iodophenyl)methanamine;hydrochloride
Overview
Description
The compound “(4-Chlorophenyl)-(2-iodophenyl)methanamine;hydrochloride” is a chemical compound with a molecular weight of 254.16 . It is a solid substance that is stored at room temperature in an inert atmosphere .
Physical And Chemical Properties Analysis
“this compound” is a solid substance that is stored at room temperature in an inert atmosphere . It has a molecular weight of 254.16 .Scientific Research Applications
Photogeneration and Reactivity of Aryl Cations
The photochemistry of related compounds, such as 4-chlorophenol, has been studied, revealing paths to reductive dehalogenation and offering access to triplet 4-hydroxy- and 4-methoxyphenyl cations. These cations exhibit reactivity with pi nucleophiles, indicating a potential pathway for the synthesis of arylated products through photogeneration techniques (Protti, Fagnoni, Mella, & Albini, 2004).
Improved Industrial Synthesis
An improved synthesis of sertraline hydrochloride, a potent antidepressant, has been reported, showcasing the application of related compounds in pharmaceutical ingredient production with enhanced purity and environmental safety (Vukics, Fodor, Fischer, Fellegvári, & Lévai, 2002).
Environmental Degradation Studies
The degradation of UV filters like benzophenone-3 in chlorinated seawater pools was studied, revealing the formation of toxic byproducts. This research underscores the environmental impact and reactivity of related compounds in aquatic systems (Manasfi, Storck, Ravier, Demelas, Coulomb, & Boudenne, 2015).
Synthesis and Properties of Novel Materials
Research into the synthesis of novel poly(keto ether ether amide)s using diamine monomers demonstrates the role of related compounds in creating materials with high thermal stability and enhanced solubility, promising for advanced technological applications (Sabbaghian, Mehdipour-Ataei, Jalilian, Esfahanizadeh, Salehi, Khodabakhshi, & Jalalian, 2015).
Safety and Hazards
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by (4-Chlorophenyl)-(2-iodophenyl)methanamine Hydrochloride are currently unknown
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and to be able to permeate the blood-brain barrier . The compound’s lipophilicity (Log Po/w) is estimated to be around 3.07, suggesting it may have good bioavailability .
Result of Action
The molecular and cellular effects of (4-Chlorophenyl)-(2-iodophenyl)methanamine Hydrochloride’s action are currently unknown
properties
IUPAC Name |
(4-chlorophenyl)-(2-iodophenyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClIN.ClH/c14-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)15;/h1-8,13H,16H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUWXJTVPENUCFL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(C2=CC=C(C=C2)Cl)N)I.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12Cl2IN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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